4-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole

• IUPAC Name: 4-(chloromethyl)-1-ethyltriazole
• InChI: InChI=1S/C5H8ClN3/c1-2-9-4-5(3-6)7-8-9/h4H,2-3H2,1H3
• InChI Key: FVRKNUXSCGIJGU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=N1)CCl
• Molecular Formula: C5H8ClN3
• Molecular Weight: 145.59 g/mol
• CAS RN: 1250619-23-8

Description

Synthesis Analysis

The synthesis of similar compounds involves various steps. For example, the synthesis of 4-(chloromethyl)pyridine hydrochloride involves oxidation, reaction with methanol, reduction, and reaction with thionyl chloride.

Molecular Structure Analysis

The molecular structure of similar compounds like 4-(chloromethyl)benzonitrile has been analyzed. It crystallizes in the orthorhombic Pnma space group with only half a molecule in its asymmetric unit.

Chemical Reactions Analysis

The chemical reactions of similar compounds involve various processes. For instance, the Blanc chloromethylation reaction, which involves the chloromethylation of aromatic compounds, produces bis(chloromethyl) ether as a by-product.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties such as color, density, hardness, and melting and boiling points are considered physical properties, while a chemical property describes the ability of a substance to undergo a specific chemical change.

Scientific Research Applications

Synthesis of Energetic Salts

Triazolyl-functionalized monocationic energetic salts have been prepared through reactions involving chloromethyl-triazole derivatives. These salts exhibit good thermal stability and relatively high density, indicating their potential application in energetic materials research (Wang et al., 2007).

Antimicrobial and Biological Activities

Triazole derivatives, synthesized from chloromethyl-triazole, have been evaluated for antimicrobial, anti-lipase, and antiurease activities. These compounds present a potential for the development of new antimicrobial agents (Özil et al., 2015).

Structural Analysis

The structure of C-chloro-triazole in gas phase has been studied, revealing different tautomeric forms. This research aids in understanding the chemical behavior of triazole derivatives, which is crucial for designing substances with specific properties (Maquestiau et al., 2010).

Corrosion Inhibition

Triazole derivatives have been studied for their efficiency in corrosion inhibition of mild steel in acidic media. Such studies are vital for developing new materials with enhanced resistance to corrosion, which has wide-ranging applications in industry (Lagrenée et al., 2002).

Synthesis of Pesticide Intermediates

1-(Chloromethyl)-1,2,4-triazole hydrochloride salt, an important intermediate for preparing pesticides, demonstrates the role of triazole derivatives in the synthesis of agricultural chemicals. The process highlights the compound's significance in developing new pesticides (Ying, 2004).

Safety And Hazards

Safety data sheets provide information about the potential hazards of a compound and how to work safely with the chemical product. For instance, 4-(Chloromethyl)benzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard and causes severe skin burns and eye damage.

Future Directions

The future directions of research involving similar compounds could include the development of new drugs and pharmaceuticals based on their unique properties. Another area of research could be the development of new synthetic methods using these compounds as reagents.